Antibiotic A 28695 A
Overview
Description
Septamycin is a polycyclic, polyether, monocarboxylic acid antibiotic isolated from strain of Streptomyces albus. antibiotic.
Scientific Research Applications
Environmental Impact and Fate
Antibiotic A 28695 A, like other veterinary antibiotics, significantly impacts both aquatic and terrestrial environments. Studies have focused on understanding how these antibiotics behave in the environment, particularly their persistence and degradation. Kemper (2008) discusses how veterinary antibiotics, including A 28695 A, reach the environment through agricultural practices and animal excretion, affecting soil and water ecosystems. This presence raises concerns about the development of antibiotic resistance in environmental bacteria, impacting ecological balance and human health (Kemper, 2008).
Antibiotic Bioremediation and Resistance
Antibiotics like A 28695 A are crucial in medical and agricultural applications but their environmental release can lead to pollution and challenges in bioremediation. Kumar et al. (2019) emphasize the importance of understanding antibiotic degradation and elimination from the environment due to their potential health impacts and contribution to bacterial antibiotic resistance (Kumar et al., 2019).
Alternatives to Antibiotics
With the growing concern over antibiotic resistance, research has pivoted towards finding alternatives to traditional antibiotics like A 28695 A. Seal et al. (2013) highlight novel technologies and scientific breakthroughs that offer alternatives for preventing and treating animal diseases without relying on conventional antibiotics (Seal et al., 2013).
Antibiotic Resistance Mechanisms
The rise of antibiotic resistance is a major concern in both clinical and environmental settings. Richardson (2017) delves into the cellular mechanisms of resistance, the evolution and spread of resistance, and techniques for combating resistance, which are directly relevant to understanding how bacteria become resistant to antibiotics like A 28695 A (Richardson, 2017).
properties
CAS RN |
54927-63-8 |
|---|---|
Product Name |
Antibiotic A 28695 A |
Molecular Formula |
C48H82O16 |
Molecular Weight |
915.17 |
IUPAC Name |
(2R)-2-((2S,3R,4S,5S,6S)-2-hydroxy-6-(((2R,3R,4R,5S,7S,9R,10R)-2-((2S,2'R,5'R)-5'-((3S,5R,6S)-6-hydroxy-3,5,6-trimethyltetrahydro-2H-pyran-2-yl)octahydro-[2,2'-bifuran]-5-yl)-3,9-dimethoxy-2,4,10-trimethyl-1,6-dioxaspiro[4.5]decan-7-yl)methyl)-4-methoxy-5-(((2S,5S,6R)-5-methoxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-3,5-dimethyltetrahydro-2H-pyran-2-yl)propanoic acid |
InChI |
InChI=1S/C48H82O16/c1-24-21-25(2)46(10,51)63-40(24)35-16-15-33(58-35)34-17-19-37(59-34)45(9)42(56-14)28(5)48(64-45)26(3)36(54-12)22-31(60-48)23-38-44(8,62-39-20-18-32(53-11)30(7)57-39)41(55-13)27(4)47(52,61-38)29(6)43(49)50/h24-42,51-52H,15-23H2,1-14H3,(H,49,50)/t24-,25+,26+,27+,28+,29-,30+,31-,32-,33+,34-,35+,36+,37?,38-,39-,40?,41-,42+,44-,45+,46-,47-,48-/m0/s1 |
InChI Key |
QZVSDERYSHAHPU-LFEMCTADSA-N |
SMILES |
C[C@@H]1[C@@H](OC)[C@](C2O[C@H]([C@@H]3O[C@@H](C4[C@@H](C)C[C@@H](C)[C@@](C)(O)O4)CC3)CC2)(C)O[C@]1([C@H](C)[C@H](OC)C5)O[C@@H]5C[C@H]6[C@@](O[C@H]7CC[C@H](OC)[C@@H](C)O7)(C)[C@@H](OC)[C@@H](C)[C@]([C@@H](C)C(O)=O)(O)O6 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Septamycin; A28695A; A 28695A; A-28695A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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